Cas no 1251925-28-6 (4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride)

• Product Name: 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride
• CAS No: 1251925-28-6
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• CID: 5548382
• Update Time: 2025-07-20

4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride

• Inchi： 1S/C7H11ClN2.ClH/c1-10-6-7(5-9-10)3-2-4-8;/h5-6H,2-4H2,1H3;1H
• InChI Key： YWFLIIWRONMBIJ-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)C=1)CCCl.Cl

Additional information on 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride

Introduction to 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride (CAS No. 1251925-28-6)

4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1251925-28-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 3-chloropropyl side chain and a methyl group at the 1-position of the pyrazole ring, contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and experimental applications. Pyrazole derivatives are well-known for their role as scaffolds in medicinal chemistry, exhibiting a wide range of biological activities such as anti-inflammatory, antiviral, and anticancer effects. The 3-chloropropyl substituent introduces a potential site for further chemical modifications, enabling the synthesis of analogs with tailored pharmacokinetic and pharmacodynamic profiles.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain pyrazole-based compounds can modulate enzyme activity and receptor binding, leading to therapeutic benefits. The methyl group in 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride may play a crucial role in stabilizing the molecule's three-dimensional structure, thereby influencing its interactions with biological targets.

In vitro and in vivo studies have begun to explore the potential of this compound as a lead molecule for drug development. Researchers are particularly interested in its ability to interact with proteins and enzymes involved in disease pathways. The 3-chloropropyl moiety has been shown to enhance binding affinity in some cases, while the methyl group may contribute to metabolic stability. These characteristics make it an attractive candidate for further investigation.

The synthesis of 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the 3-chloropropyl group requires careful control of reaction conditions to ensure high yield and purity. Purification techniques such as column chromatography and recrystallization are commonly employed to obtain the final product in high purity.

The pharmacological profile of this compound is still under active investigation. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The pyrazole core is known to be a versatile pharmacophore, and modifications at various positions can lead to significant changes in biological activity. The presence of both a 3-chloropropyl and a methyl group suggests that this compound may have multiple sites for interaction with biological targets, potentially leading to broad-spectrum activity.

One of the most exciting aspects of studying compounds like 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride is their potential for structure-activity relationship (SAR) studies. By systematically varying substituents such as the 3-chloropropyl group or introducing other functional groups, researchers can gain insights into how structural changes affect biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The use of computational methods has also become increasingly important in the study of this compound. Molecular modeling techniques can predict how 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride interacts with biological targets at the atomic level. These predictions can guide experimental design and help identify promising derivatives for further testing.

In conclusion, 4-(3-chloropropyl)-1-methyl-1H-pyrazole hydrochloride represents an interesting compound with potential applications in pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, make it a promising candidate for further investigation. As research continues, we can expect more detailed insights into its biological activities and therapeutic potential.